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Compound of Interest

Compound Name: Derazantinib

Cat. No.: B8069357

Essential protocols for the safe management, use, and disposal of the investigational drug
Derazantinib are outlined below, providing researchers, scientists, and drug development
professionals with immediate and critical safety and logistical information.

Derazantinib, an investigational inhibitor of the fibroblast growth factor receptor (FGFR) family
of tyrosine kinases, requires careful handling in a laboratory setting. While one Safety Data
Sheet (SDS) indicates that the substance is not classified as hazardous according to the
Globally Harmonized System (GHS), a more conservative approach is recommended due to its
potent biological activity and the fact that it is still under investigation.[1] Researchers should
treat Derazantinib as potentially hazardous until more comprehensive safety information
becomes available.[2]

Personal Protective Equipment (PPE) and
Engineering Controls

To minimize exposure, all work with solid and high-concentration stock solutions of
Derazantinib should be conducted in a designated area, such as a certified chemical fume
hood or a ventilated balance enclosure.

A comprehensive list of recommended personal protective equipment is detailed in the table
below.
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PPE Category Item Specification
) Double nitrile gloves are
Hand Protection Gloves
recommended.
] Must be worn at all times when
Eye Protection Safety Glasses )
handling the compound.
] A fully buttoned lab coat
Body Protection Lab Coat
should be worn.
Recommended when handling
Respiratory Protection NIOSH-approved Respirator the powder outside of a

ventilated enclosure.

Operational Procedures for Safe Handling

Preparation of Solutions: Derazantinib is a crystalline solid that is soluble in organic solvents
such as DMSO and dimethyl formamide (DMF).[2] When preparing stock solutions, it is crucial
to handle the solid form in a chemical fume hood to avoid inhalation of the powder.

Experimental Workflow: A logical workflow for handling Derazantinib, from receiving to
disposal, is crucial for maintaining a safe laboratory environment.
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Derazantinib Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Derazantinib.
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Spill and Exposure Procedures

In the event of a spill, the area should be evacuated and ventilated. Appropriate PPE should be
worn before cleaning the spill with an absorbent material. If skin or eye contact occurs, the
affected area should be flushed with copious amounts of water for at least 15 minutes, and
medical attention should be sought.

Disposal Plan

All waste materials contaminated with Derazantinib, including unused solutions, contaminated
labware, and PPE, must be disposed of as hazardous chemical waste. This waste should be
collected in clearly labeled, sealed containers. It is imperative to follow all institutional, local,
and national regulations for hazardous waste disposal. Contact your institution's Environmental
Health and Safety (EHS) department for specific guidance on waste collection and disposal
procedures.[3][4]

Storage

Derazantinib should be stored at -20°C as a crystalline solid.[2] Following institutional
guidelines for the storage of potent compounds is essential.

By adhering to these safety and logistical protocols, researchers can minimize risks and ensure
a safe working environment when handling Derazantinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling Derazantinib]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8069357#personal-protective-equipment-for-
handling-derazantinib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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